Cas no 10468-59-4 (1(2H)-Naphthalenone,3,4-dihydro-2,5,8-trimethyl-)

• Product Name: 1(2H)-Naphthalenone,3,4-dihydro-2,5,8-trimethyl-
• CAS No: 10468-59-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 147682
• PubChem ID: 255177
• Update Time: 2025-04-19

1(2H)-Naphthalenone,3,4-dihydro-2,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-2,5,8-trimethyl-
• 2,5,8-trimethyl-3,4-dihydro-2H-naphthalen-1-one
• 3,4-Dihydro-2,5,8-trimethyl-1(2H)-naphthalenone
• 2,5,8-Trimethyl-1-tetralon
• 2,5,8-Trimethyl-1-tetralone
• 2,5,8-trimethyl-3,4-dihydro-1(2H)-naphthalenone
• 2,8-Trimethyl-1-tetralone
• 3,4-Dihydro-2,5,8-trimethyl-1(2H)-naphthalenon
• AC1L5RUK
• AC1Q6J94
• AR-1D3959
• CTK4A3227
• NSC80434
• 3,5,8-trimethyl-1(2H)naphthalenone
• 10468-59-4
• DTXSID90292134
• PKGVLPASJKWUPK-UHFFFAOYSA-N
• 2,8-Trimethyl-3,4-dihydro-1(2H)-naphthalenone
• 1(2H)-Naphthalenone,4-dihydro-2,5,8-trimethyl-
• 1(2H)-Naphthalenone, 3,4-dihydro-2,5,8-trimethyl-
• 3,4-Dihydro-2,5,8-trimethyl-1(2H)naphthalenone
• NSC-80434

• Inchi： 1S/C13H16O/c1-8-4-5-9(2)12-11(8)7-6-10(3)13(12)14/h4-5,10H,6-7H2,1-3H3
• InChI Key： PKGVLPASJKWUPK-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=C(C)C=2CCC1C

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 319.1°C at 760 mmHg
• Flash Point: 136.2°C
• Refractive Index: 1.533
• PSA: 17.07
• LogP: 3.06840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins